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Compound of Interest

Compound Name: 3-Ethylphenylboronic acid

Cat. No.: B1591091

An In-Depth Technical Guide to the Safe Handling and Management of 3-Ethylphenylboronic
Acid

For researchers and professionals in the fields of chemistry and drug development, the utility of
arylboronic acids as reagents, particularly in cross-coupling reactions, is well-established.
However, their safe and effective use hinges on a thorough understanding of their potential
hazards and the implementation of rigorous handling protocols. This guide provides a
comprehensive overview of the safety precautions, handling procedures, and emergency
responses pertinent to 3-Ethylphenylboronic acid, grounded in established safety data and
best laboratory practices.

Chemical Identity and Physical Properties

3-Ethylphenylboronic acid is an organic compound that requires careful handling due to its
specific chemical properties and potential reactivity. A clear understanding of its physical
characteristics is the first step in a robust safety assessment.
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Property Value Source
Chemical Name 3-Ethylphenylboronic acid

CAS Number 90555-65-0

Molecular Formula CsH11BO2

Molecular Weight 149.98 g/mol

Appearance Solid

Melting Point 130 - 132 °C (for 4-isomer) [1112]

Note: Data for the 4-ethyl isomer is often used as a close surrogate for the 3-ethyl isomer due

to structural similarity.

Hazard Identification and Risk Assessment

According to the Globally Harmonized System (GHS), 3-Ethylphenylboronic acid is classified
with specific hazards that necessitate careful handling. The primary risks are associated with
irritation to the skin, eyes, and respiratory system.[3][4]

Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2 L
irritation

Specific Target Organ Toxicity Category 3 (Respiratory tract H335: May cause respiratory

(Single Exposure) irritation) irritation

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

GHS Pictogram: GHS07 (Exclamation Mark) Signal Word: Warning

Causality of Hazards:
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e [rritation: Like many boronic acids, 3-Ethylphenylboronic acid can act as an irritant upon
direct contact. As a fine powder, it poses a significant inhalation risk, potentially leading to
irritation of the nasal passages and throat.[1][2] Its crystalline nature can cause mechanical
irritation to the eyes, which can be exacerbated by its chemical properties.

o Reactivity: This compound is incompatible with strong oxidizing agents and strong acids.[1]
Boronic acids can also be sensitive to moisture and may undergo dehydration to form their
corresponding boroxine anhydrides.[5]

e Combustion Hazards: In the event of a fire, hazardous decomposition products such as
carbon monoxide (CO), carbon dioxide (COz2), and oxides of boron can be released.[1][2]

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to safety, prioritizing engineering and administrative controls over sole
reliance on PPE, is crucial for minimizing exposure.

Hierarchy of Controls

The most effective safety strategies involve designing out the hazard. Where this is not
possible, a combination of controls should be implemented.
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/Hierarchy of Controls for Chemical Safety\

Elimination

(Remove the hazard)

Substitution
(Replace with a less hazardous substance)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment (PPE)
(Protect the worker with personal equipment)
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Spill Response Workflow

Assess the Spill
Is it safe to handle?

Don Appropriate PPE

ARl v (Gloves, Goggles, Lab Coat, Respirator if needed)

Seek Assistance Contain the Spill
Contact EHS for large spills Prevent spread of dust

Clean Up
Carefully sweep solid material into a container

Decontaminate Area
Wipe with a suitable solvent, then soap and water

Package & Label Waste
Label as 'Hazardous Waste'

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and handling precautions for 3-
Ethylphenylboronic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591091#safety-and-handling-precautions-for-3-
ethylphenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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